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Compound of Interest

Compound Name: Usp8-IN-3

Cat. No.: B12399895 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe laboratory environment and

maintaining regulatory compliance. This document provides essential guidance on the

operational and disposal plans for Usp8-IN-3, a deubiquitinase USP8 inhibitor used in

research.

Disclaimer: A specific Safety Data Sheet (SDS) for Usp8-IN-3 is not publicly available.

Therefore, this guidance is based on general best practices for the disposal of research-grade

chemical compounds of unknown or uncharacterized hazards. It is imperative to consult with

your institution's Environmental Health and Safety (EHS) department for specific protocols and

to ensure compliance with local, state, and federal regulations.

Quantitative Data Summary
While detailed hazard information is not available, the following table summarizes key

quantitative data for Usp8-IN-3 found in public sources.
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Property Value Source

CAS Number 2477651-10-6 MedChemExpress

Purity 98.37% MedChemExpress

IC50 (USP8) 4.0 µM MedChemExpress

GI50 (GH3 cells) 37.03 µM MedChemExpress

GI50 (H1957 cells) 6.01 µM MedChemExpress

General Handling and Storage
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat, when handling Usp8-IN-3.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.

Storage: Store Usp8-IN-3 in a tightly sealed container in a cool, dry, and dark place. For

long-term storage of stock solutions, aliquoting and storing at -80°C (for up to 6 months) or

-20°C (for up to 1 month) is recommended to prevent degradation from repeated freeze-thaw

cycles.

Step-by-Step Disposal Procedure for Usp8-IN-3
The following is a general protocol for the disposal of Usp8-IN-3 and other research chemicals

lacking specific disposal instructions.

Do Not Dispose Down the Drain: Never dispose of Usp8-IN-3, either in solid form or in

solution, down the sanitary sewer.[1][2]

Treat as Hazardous Waste: In the absence of a specific SDS, treat Usp8-IN-3 as a

hazardous chemical waste.[1] This is a precautionary measure to ensure the highest level of

safety.

Containerization:
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Place solid Usp8-IN-3 waste in a clearly labeled, sealed, and compatible waste container.

Collect liquid waste containing Usp8-IN-3 (e.g., unused solutions, contaminated solvents)

in a separate, leak-proof, and compatible container. Do not mix with other waste streams

unless explicitly permitted by your EHS department.[3][4]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Usp8-IN-3".[5]

Include the name of the principal investigator, the lab location, and the date of

accumulation.[5]

Storage of Waste:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory.[5][6]

Ensure the SAA is away from general traffic and that incompatible waste types are

segregated.[2][6]

Contact EHS for Pickup:

Once the waste container is full or ready for disposal, contact your institution's EHS

department to arrange for a hazardous waste pickup.[7][8]

Follow their specific procedures for scheduling a pickup and for any required

documentation.

Disposal of Contaminated Materials
Sharps: Needles, syringes, or other sharps contaminated with Usp8-IN-3 should be

disposed of in a designated sharps container and treated as hazardous chemical waste.

Labware: Disposable labware (e.g., pipette tips, microfuge tubes) contaminated with Usp8-
IN-3 should be collected in a labeled bag or container and disposed of as solid hazardous

waste.
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PPE: Contaminated gloves, bench paper, and other disposable PPE should be collected and

disposed of as solid hazardous waste.

Experimental Protocols
While this document focuses on disposal, it is important to note that the principles of safe

handling extend to all experimental protocols involving Usp8-IN-3. Always conduct a thorough

risk assessment before beginning any new experiment.

Visualizing the Disposal Workflow
The following diagram illustrates the general decision-making process for the disposal of a

research chemical like Usp8-IN-3.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12399895?utm_src=pdf-body
https://www.benchchem.com/product/b12399895?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Usp8-IN-3 Waste Generated

Is a specific Safety Data Sheet (SDS)
with disposal instructions available?

Follow specific disposal
instructions in the SDS.

Yes

Treat as Hazardous Waste.

No

End: Proper Disposal

Select a compatible, leak-proof
waste container.

Label container with 'Hazardous Waste',
chemical name, PI, and date.

Store in a designated
Satellite Accumulation Area (SAA).

Contact Environmental Health & Safety (EHS)
for waste pickup.

Click to download full resolution via product page

Caption: General workflow for the disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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